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Compound of Interest

Compound Name: 1-Naphthyl PP1 hydrochloride

Cat. No.: B1336451 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation, handling, and storage of a

stock solution of 1-Naphthyl PP1 hydrochloride. 1-Naphthyl PP1 is a selective, cell-

permeable inhibitor of Src family kinases and Protein Kinase D (PKD), making it a valuable tool

in signal transduction research and cancer drug development.[1][2]

Chemical and Physical Properties
1-Naphthyl PP1 hydrochloride is the salt form of 1-Naphthyl PP1, which enhances its stability

and solubility in polar solvents like DMSO.[3] The hydrochloride salt is formed by the

protonation of the amino group at the 4-position of the pyrazolopyrimidine core.[3]
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Property Value Reference

Synonyms 1-NA-PP 1 hydrochloride [4]

Molecular Formula C₁₉H₂₀ClN₅ [3][5]

Molecular Weight 353.85 g/mol [3][5]

CAS Number 956025-47-1 [3]

Appearance Crystalline solid [6]

Solubility (in DMSO) ≥9 mg/mL (≥25 mM) [3][7]

Purity ≥98% [8]

Mechanism of Action and Biological Activity
1-Naphthyl PP1 hydrochloride is a potent ATP-competitive inhibitor that targets the active site

of specific protein kinases, thereby preventing their phosphorylation and subsequent activation

of downstream signaling pathways.[3] It is particularly noted for its high selectivity for Src family

kinases and has been instrumental in studying cellular processes regulated by these enzymes,

such as cell proliferation, survival, and differentiation.[3] It also potently inhibits all isoforms of

Protein Kinase D (PKD).[7]

Target Kinase IC₅₀ Value Reference

c-Fyn 0.6 µM [4][9]

c-Abl 0.6 µM [4][9]

v-Src 1.0 µM [4][9]

CDK2 18 µM [4][9]

CAMK II 22 µM [4][9]

PKD1 154.6 nM [7]

PKD2 133.4 nM [7]

PKD3 109.4 nM [7]
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Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 10 mM stock solution of 1-Naphthyl PP1
hydrochloride in dimethyl sulfoxide (DMSO).

3.1. Materials

1-Naphthyl PP1 hydrochloride powder (CAS: 956025-47-1)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated precision balance

Vortex mixer

Sonicator (optional, but recommended)[3][10]

Pipettes and sterile, filtered pipette tips

3.2. Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle 1-Naphthyl PP1 hydrochloride powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for this compound before use.

3.3. Calculation for 10 mM Stock Solution

To prepare a desired volume of a 10 mM stock solution, use the following formula, derived from

the relationship: Mass = Concentration × Volume × Molecular Weight.

Mass (mg) = 10 mmol/L × Volume (L) × 353.85 g/mol

To prepare 1 mL (0.001 L): Mass = 10 × 0.001 × 353.85 = 3.54 mg
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To prepare 5 mL (0.005 L): Mass = 10 × 0.005 × 353.85 = 17.7 mg

3.4. Step-by-Step Procedure

Equilibration: Allow the vial of 1-Naphthyl PP1 hydrochloride powder to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh the calculated amount of the powder

(e.g., 3.54 mg for a 1 mL stock).

Solubilization: Add the weighed powder to a sterile microcentrifuge tube or cryovial. Add the

corresponding volume of anhydrous DMSO (e.g., 1 mL for 3.54 mg) to the tube.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the

compound. For complete dissolution, brief sonication or gentle warming to 37°C may be

necessary.[3] Visually inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials.[1][4]

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and preparation date.

Storage and Stability
Proper storage is critical to maintain the activity of the 1-Naphthyl PP1 hydrochloride stock

solution.

Storage Condition Shelf Life Reference

-20°C 1 month [3][4]

-80°C 6 months [3][4]

Important: Always use fresh DMSO, as absorbed moisture can reduce the solubility of the

compound.[7] Before use, thaw an aliquot at room temperature and ensure the solution is clear

and free of precipitate.
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Visualized Data and Workflows
Inhibitory Action on Src Signaling Pathway
The following diagram illustrates how 1-Naphthyl PP1 hydrochloride intervenes in a simplified

Src kinase signaling cascade. By blocking the ATP-binding site of Src, it prevents the

phosphorylation of downstream substrates, thereby inhibiting signal propagation.
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Caption: Inhibition of the Src signaling pathway by 1-Naphthyl PP1 hydrochloride.

Experimental Workflow for Stock Solution Preparation
This workflow provides a visual guide to the protocol outlined in Section 3.
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Caption: Workflow for preparing 1-Naphthyl PP1 hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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